MCF-7 Cytotoxicity and Scaffold-Dependent Potency
In MTT-based cell viability assays against the MCF-7 human breast adenocarcinoma cell line, 6-methyl-N-(thiophen-3-ylmethyl)pyridin-3-amine exhibited an IC₅₀ of 225 µM with evidence of apoptosis induction and growth inhibition . By contrast, the structurally distinct analog 2-(thiophen-2-yl)pyridin-3-amine, which features a direct C–C bond between the thiophene and pyridine rings rather than a methylene-amine linker and carries no methyl substituent on the pyridine ring, demonstrated an IC₅₀ of 20 µM against the same MCF-7 cell line, representing an 11.25-fold greater cytotoxic potency . The target compound's markedly reduced potency is mechanistically consistent with the loss of a conjugated thiophene-pyridine π-system due to the methylene bridge insertion, which disrupts electronic communication between the two aromatic rings and likely reduces binding affinity for planar hydrophobic pockets in target proteins [1].
| Evidence Dimension | MCF-7 breast cancer cell line cytotoxicity (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ = 225 µM (MTT assay; apoptosis and growth inhibition observed) |
| Comparator Or Baseline | 2-(Thiophen-2-yl)pyridin-3-amine: IC₅₀ = 20 µM (MTT assay against MCF-7) |
| Quantified Difference | 11.25-fold lower potency for target compound (225 µM vs 20 µM) |
| Conditions | MCF-7 human breast adenocarcinoma cell line; MTT cell viability endpoint; exact incubation time and concentration range not specified in available source |
Why This Matters
This potency differential is a critical procurement filter: the target compound is unsuitable as a direct replacement for conjugated thiophene-pyridine analogs in MCF-7-centric anticancer screening cascades, but its low intrinsic cytotoxicity may make it a useful negative-control scaffold or a starting point for fragment-based ligand optimization where intentional potency attenuation is desired.
- [1] Bolli M, et al. Novel S1P1 Receptor Agonists – Part 3: From Thiophenes to Pyridines. J Med Chem. 2014;57(1):110–130. Class-level evidence that linker geometry and conjugation between thiophene and pyridine dictate receptor binding potency and selectivity. View Source
